Cas no 2138235-27-3 (2-(butan-2-yl)-7-(difluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2-(butan-2-yl)-7-(difluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138235-27-3
• MF: C₁₁H₁₃F₂N₃O
• MW: 241.23722910881
• CID: 6049678
• PubChem ID: 165478491
• Update Time: 2025-06-08

2-(butan-2-yl)-7-(difluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-7-(difluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol
• EN300-1078091
• 2-(butan-2-yl)-7-(difluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• 2138235-27-3

• Inchi： 1S/C11H13F2N3O/c1-3-6(2)11-14-8-4-7(10(12)13)5-9(17)16(8)15-11/h4-6,10H,3H2,1-2H3,(H,14,15)
• InChI Key： MZJYRRIECJQPRH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N2C(=C1)N=C(C(C)CC)N2)=O)F

Computed Properties

• Exact Mass: 241.10266837g/mol
• Monoisotopic Mass: 241.10266837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-(butan-2-yl)-7-(difluoromethyl)-1,2,4triazolo1,5-apyridin-5-ol

Comprehensive Overview of 2-(butan-2-yl)-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2138235-27-3)

The compound 2-(butan-2-yl)-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2138235-27-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the triazolo[1,5-a]pyridine core and difluoromethyl substitution, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate biological pathways, which aligns with current trends in drug discovery and precision agriculture.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in AI-driven drug design and sustainable agrochemicals. The 2-(butan-2-yl)-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol fits into this narrative as a versatile intermediate. Its difluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability. This aligns with the growing focus on fluorine chemistry in medicinal and agricultural sciences.

From a synthetic chemistry perspective, the triazolo[1,5-a]pyridine moiety is a privileged structure in modern organic chemistry. It is frequently explored in the context of catalysis and green chemistry, which are hot topics in academic and industrial research. The compound’s butan-2-yl side chain further enhances its lipophilicity, making it a valuable building block for lipid-soluble therapeutics and crop protection agents. These attributes have led to a spike in searches for CAS 2138235-27-3 in chemical databases and patent literature.

The rise of computational chemistry and molecular modeling has also contributed to the interest in this compound. Researchers are leveraging machine learning tools to predict its interactions with biological targets, a trend reflected in the increasing number of queries about structure-activity relationships (SAR) for similar molecules. Additionally, its potential role in antibacterial and antifungal applications has been a subject of preliminary studies, though further validation is required.

Another area of exploration is the compound’s utility in material science. The triazolo[1,5-a]pyridine scaffold is being investigated for its photophysical properties, which could pave the way for innovations in organic electronics and sensors. This interdisciplinary appeal makes 2-(butan-2-yl)-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol a compelling subject for both academic and industrial research.

In summary, CAS 2138235-27-3 represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and alignment with cutting-edge research trends ensure its continued relevance in scientific discourse. As the fields of drug discovery and sustainable chemistry evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these domains.